N-[2-(2-bromophenyl)-1,3-benzoxazol-5-yl]-4-cyano-2-fluorobenzamide

• Molecular Formula: C21H11BrFN3O2
• Molecular Weight: 436.2 g/mol
• IUPAC Name: N-[2-(2-bromophenyl)-1,3-benzoxazol-5-yl]-4-cyano-2-fluorobenzamide
• InChI: InChI=1S/C21H11BrFN3O2/c22-16-4-2-1-3-14(16)21-26-18-10-13(6-8-19(18)28-21)25-20(27)15-7-5-12(11-24)9-17(15)23/h1-10H,(H,25,27)
• InChI Key: WTVWIOONVPJKQC-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)C2=NC3=C(O2)C=CC(=C3)NC(=O)C4=C(C=C(C=C4)C#N)F)Br

Description

N-[2-(2-bromophenyl)-1,3-benzoxazol-5-yl]-4-cyano-2-fluorobenzamide, also known as BCI-121, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. It belongs to the class of benzoxazole compounds that have been found to exhibit a variety of biological activities.

Mechanism of Action

The exact mechanism of action of N-[2-(2-bromophenyl)-1,3-benzoxazol-5-yl]-4-cyano-2-fluorobenzamide is not fully understood. However, it has been proposed that this compound inhibits the activity of protein kinase CK2, which is involved in various cellular processes such as cell proliferation, apoptosis, and DNA repair. By inhibiting CK2 activity, this compound disrupts the signaling pathways that regulate these processes, leading to the inhibition of cancer cell growth and induction of apoptosis.
Biochemical and Physiological Effects:
This compound has been found to exhibit a variety of biochemical and physiological effects. In addition to its anti-cancer, anti-inflammatory, and neuroprotective properties, this compound has also been found to inhibit the activity of various enzymes such as cyclin-dependent kinase 2 (CDK2) and glycogen synthase kinase 3 (GSK-3). These enzymes are involved in various cellular processes such as cell cycle regulation, apoptosis, and glucose metabolism.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-(2-bromophenyl)-1,3-benzoxazol-5-yl]-4-cyano-2-fluorobenzamide is its high selectivity towards CK2, which makes it a valuable tool for studying the role of CK2 in various cellular processes. However, one of the limitations of this compound is its low solubility in water, which can affect its bioavailability and limit its use in in vivo experiments. In addition, this compound has been found to exhibit cytotoxicity at high concentrations, which can limit its use in certain experimental settings.

Future Directions

There are several future directions for the study of N-[2-(2-bromophenyl)-1,3-benzoxazol-5-yl]-4-cyano-2-fluorobenzamide. One area of research is the development of more potent and selective CK2 inhibitors based on the structure of this compound. Another area of research is the investigation of the role of CK2 in various diseases such as cancer, neurodegenerative disorders, and inflammation. Furthermore, the potential of this compound as a therapeutic agent for these diseases needs to be explored further in preclinical and clinical studies.

Synthesis Methods

N-[2-(2-bromophenyl)-1,3-benzoxazol-5-yl]-4-cyano-2-fluorobenzamide can be synthesized using a multistep process involving the reaction of 2-bromoaniline with 2-fluorobenzoyl chloride to obtain 2-(2-bromophenyl)-2-fluorobenzamide. This intermediate is then reacted with 5-amino-2-hydroxybenzoic acid to obtain the final product this compound. The purity and yield of the compound can be improved by using different purification techniques such as column chromatography.

Scientific Research Applications

N-[2-(2-bromophenyl)-1,3-benzoxazol-5-yl]-4-cyano-2-fluorobenzamide has been extensively studied for its potential therapeutic applications, especially in the treatment of cancer. It has been found to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. This compound has also been shown to induce apoptosis in cancer cells by activating the caspase pathway. In addition to its anti-cancer properties, this compound has also been found to exhibit anti-inflammatory and neuroprotective activities.